CID 71355461

• CAS No.: 12006-58-5
• Molecular Formula: AuPb3
• Molecular Weight: 8.2e+02 g/mol
• InChI: InChI=1S/Au.3Pb
• InChI Key: YFXZZBZLKQOHPT-UHFFFAOYSA-N
• Canonical SMILES: [Au].[Pb].[Pb].[Pb]

Description

CID 71355461 is a unique identifier in the PubChem Compound database, which catalogs chemical entities with defined structures, properties, and biological activities. For example, CID 10153267 (3-O-caffeoyl betulin) and other betulin derivatives (CIDs 72326, 64971, 92158) are structurally characterized as triterpenoids with modifications influencing their bioactivity . Similarly, this compound likely represents a distinct compound requiring analysis of its chemical backbone, functional groups, and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of CID 71355461 involves a series of chemical reactions that require specific reagents and conditions. The preparation methods typically include the use of organic solvents, catalysts, and controlled temperature and pressure conditions to achieve the desired product. Detailed synthetic routes and reaction conditions are often documented in scientific literature and patents .

Industrial Production Methods: Industrial production of this compound may involve large-scale chemical processes that are optimized for efficiency and yield. These methods often utilize advanced technologies and equipment to ensure consistent quality and purity of the compound. The production process may also include purification steps to remove any impurities and achieve the desired specifications .

Chemical Reactions Analysis

Types of Reactions: CID 71355461 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by specific reagents and conditions that promote the desired chemical transformations.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent choice, play a crucial role in determining the efficiency and outcome of these reactions .

Major Products Formed: The major products formed from the reactions of this compound depend on the specific type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the formation of substituted compounds .

Scientific Research Applications

CID 71355461 has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in various synthetic processes. In biology, it may be studied for its potential effects on biological systems and its interactions with biomolecules. In medicine, this compound could be investigated for its therapeutic potential and its role in drug development. Additionally, in industry, this compound may be utilized in the production of materials, chemicals, and other products .

Mechanism of Action

The mechanism of action of CID 71355461 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the nature of the compound and the context in which it is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

Given the absence of direct data on CID 71355461, a comparative framework can be constructed using analogous compounds from the evidence, focusing on structural, functional, and analytical properties.

Structural Comparison

Compounds with triterpenoid scaffolds (e.g., betulin derivatives) share core structural features but differ in substituents, which dictate their bioactivity. For instance:

• Betulin (CID 72326) : A lupane-type triterpene with hydroxyl groups at C3 and C26.
• Betulinic acid (CID 64971) : Oxidized at C28 to a carboxylic acid, enhancing anticancer activity.
• 3-O-caffeoyl betulin (CID 10153267) : A caffeoyl ester at C3, improving solubility and antiviral properties .

Hypothetical Comparison for this compound: If this compound is a triterpenoid, its functionalization (e.g., esterification, glycosylation) could be compared to these derivatives. For example, esterification at C3 might enhance bioavailability, similar to CID 10153265.

Analytical Characterization

Mass spectrometry (MS) and chromatography are critical for differentiation:

• CID 10153267 : Exhibits a molecular ion peak at m/z 678.4 (C₄₀H₅₄O₆) in ESI-MS, with fragmentation patterns revealing caffeoyl loss .
• Betulinic acid (CID 64971) : GC-MS retention time of 23.5 min under specific conditions .
  

Hypothetical Data for this compound :
If this compound is a glycosylated triterpene, its LC-MS profile might show a higher molecular weight (e.g., m/z 800–900) and distinct fragmentation (e.g., loss of hexose moieties).

Research Findings and Limitations

While the evidence lacks direct data on this compound, studies on structurally related compounds highlight key trends:

Structural-Activity Relationships : Functional groups (e.g., esters, acids) significantly modulate bioactivity and solubility .

Analytical Challenges : Differentiation of isomers (e.g., CID 10153267 vs. other esters) requires advanced techniques like tandem MS .

Gaps in Evidence: No PubChem entry or peer-reviewed study for this compound was identified in the provided materials. Further investigation using databases like PubChem or ChEMBL is recommended.